Cas no 2228298-41-5 (methyl 4,4-diethoxy-2-hydroxybutanoate)

• Product Name: methyl 4,4-diethoxy-2-hydroxybutanoate
• CAS No: 2228298-41-5
• MF: C₉H₁₈O₅
• MW: 206.236223697662
• CID: 6035573
• PubChem ID: 165975617
• Update Time: 2025-10-28

methyl 4,4-diethoxy-2-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4,4-diethoxy-2-hydroxybutanoate
• 2228298-41-5
• EN300-1737584

• Inchi： 1S/C9H18O5/c1-4-13-8(14-5-2)6-7(10)9(11)12-3/h7-8,10H,4-6H2,1-3H3
• InChI Key： VADUTACVWVRCAA-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C(=O)OC)O)OCC

Computed Properties

• Exact Mass: 206.11542367g/mol
• Monoisotopic Mass: 206.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65Ų

Additional information on methyl 4,4-diethoxy-2-hydroxybutanoate

Research Briefing on Methyl 4,4-Diethoxy-2-Hydroxybutanoate (CAS: 2228298-41-5) in Chemical Biology and Pharmaceutical Applications

Methyl 4,4-diethoxy-2-hydroxybutanoate (CAS: 2228298-41-5) is a chemically versatile intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its diethoxy and hydroxyl functional groups, serves as a critical building block in the synthesis of complex molecules, including active pharmaceutical ingredients (APIs) and bioactive probes. Recent studies highlight its utility in asymmetric synthesis, prodrug development, and as a precursor for γ-butyrolactone derivatives, which are pivotal in neuropharmacology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the enantioselective synthesis of GABAergic modulators. Researchers utilized methyl 4,4-diethoxy-2-hydroxybutanoate as a chiral scaffold, achieving >90% enantiomeric excess (ee) through enzymatic resolution. This approach significantly reduced the synthetic steps required for producing neuroactive compounds, underscoring its industrial potential. Parallel work in ACS Chemical Biology revealed its application in click chemistry-based labeling of cellular metabolites, enabling real-time tracking of metabolic flux in cancer models.

Emerging patent literature (WO2023184567) discloses novel prodrug derivatives of methyl 4,4-diethoxy-2-hydroxybutanoate designed for enhanced blood-brain barrier permeability. The diethoxy moiety was strategically modified to yield bioreversible carbonate esters, showing 3-fold increased CNS bioavailability in rodent models compared to parent compounds. These advances align with the growing demand for CNS-targeted therapeutics, particularly in neurodegenerative disease research.

Analytical characterization studies using LC-MS/MS (2024, Analytical and Bioanalytical Chemistry) have established robust quantification methods for this compound in biological matrices. The developed protocol achieved a lower limit of quantification (LLOQ) of 0.1 ng/mL, facilitating precise pharmacokinetic studies. Furthermore, computational modeling in Journal of Chemical Information and Modeling predicts favorable ADMET properties, with particular emphasis on its metabolic stability in hepatic microsome assays.

Industrial-scale production innovations were recently reported by Sinopharm Group, where continuous flow chemistry techniques reduced the synthesis time of methyl 4,4-diethoxy-2-hydroxybutanoate from 12 hours to 35 minutes while maintaining >99% purity. This technological leap addresses previous scalability challenges noted in batch processes, as documented in the 2022 Organic Process Research & Development review on fine chemical manufacturing bottlenecks.

Ongoing clinical translation efforts focus on deuterated analogs (d₅-methyl 4,4-diethoxy-2-hydroxybutanoate) to prolong metabolic half-life, with Phase I trials anticipated in Q4 2024. The compound's structural plasticity continues to inspire novel applications, including its recent incorporation into PROTACs (proteolysis-targeting chimeras) for targeted protein degradation, as presented at the 2024 American Chemical Society National Meeting.